Cas no 32821-72-0 (2H-Pyran-2-one,tetrahydro-3-pentyl-)

• Product Name: 2H-Pyran-2-one,tetrahydro-3-pentyl-
• CAS No: 32821-72-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 309924
• PubChem ID: 122977
• Update Time: 2025-04-19

2H-Pyran-2-one,tetrahydro-3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,tetrahydro-3-pentyl-
• 3-pentyloxan-2-one
• 3-pentyltetrahydro-2H-pyran-2-one
• Tetrahydro-3-pentyl-2H-pyran-2-one
• AKOS006327494
• .ALPHA.-PENTYL-.DELTA.-VALEROLACTONE
• Q27237118
• 32821-72-0
• 0QTI1F7974
• UNII-0QTI1F7974
• SCHEMBL2945488
• DTXSID60954479
• CHEBI:180235
• EINECS 251-244-1
• 2H-Pyran-2-one, tetrahydro-3-pentyl-
• NS00056358
• xi-Tetrahydro-3-pentyl-2H-pyran-2-one

• Inchi： 1S/C10H18O2/c1-2-3-4-6-9-7-5-8-12-10(9)11/h9H,2-8H2,1H3
• InChI Key： GYSLAGLXKCQGLV-UHFFFAOYSA-N
• SMILES： O1CCCC(C1=O)CCCCC

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 267.2°Cat760mmHg
• Flash Point: 106.1°C
• Refractive Index: 1.443
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones